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Compound of Interest

Compound Name: 4-Methoxy-2,4-dioxobutanoic acid

Cat. No.: B088724 Get Quote

An In-depth Technical Guide to the Safe Handling, Storage, and Use of 4-Methoxy-2,4-
dioxobutanoic Acid

This guide provides a comprehensive overview of the essential safety protocols, handling

procedures, and storage requirements for 4-Methoxy-2,4-dioxobutanoic acid (CAS No.

13192-05-7). Designed for researchers, scientists, and drug development professionals, this

document synthesizes technical data with practical, field-proven insights to ensure a safe and

compliant laboratory environment. The causality behind each recommendation is explained to

foster a deep understanding of the principles of chemical safety.

Hazard Identification and Physicochemical Profile
4-Methoxy-2,4-dioxobutanoic acid is a solid organic compound utilized in various research

and synthesis applications. A thorough understanding of its properties is the foundation of its

safe use.

Table 1: Physicochemical and Identification Data
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Property Value Source

CAS Number 13192-05-7 [1]

Molecular Formula C₅H₆O₅ [1]

Molecular Weight 146.1 g/mol [1]

Physical Form Solid

Boiling Point 240.5 ± 23.0 °C at 760 mmHg

| IUPAC Name | 4-methoxy-2,4-dioxobutanoic acid | |

The primary hazards associated with this compound are clearly defined under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals. These classifications

dictate the necessary precautions for handling and exposure control.

Table 2: GHS Hazard Classification for 4-Methoxy-2,4-dioxobutanoic Acid

Pictogram GHS Code Hazard Statement Source

GHS07
Signal Word:

Warning

H302 Harmful if swallowed

H315 Causes skin irritation

H319
Causes serious eye

irritation

| | H335 | May cause respiratory irritation | |

Risk Mitigation and Exposure Control
A multi-layered approach is essential to minimize risk when working with 4-Methoxy-2,4-
dioxobutanoic acid. The hierarchy of controls, a foundational concept in laboratory safety,

prioritizes the most effective measures. Engineering controls and administrative policies are

paramount, with Personal Protective Equipment (PPE) serving as the final, critical barrier.
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Hierarchy of Controls for Chemical Safety

Elimination / Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)

(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating chemical exposure.
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Engineering Controls
The primary engineering control for handling this compound, particularly in its powdered form,

is a certified chemical fume hood. This is crucial to mitigate the risk of respiratory irritation

(H335) by preventing the inhalation of airborne particulates.[2] General laboratory ventilation

should also be maintained to ensure low background levels of airborne contaminants.[2]

Facilities must be equipped with an eyewash station and a safety shower, readily accessible

from the handling area.[2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin and eye irritation (H315, H319). The selection of

PPE should be based on a thorough risk assessment of the specific procedure being

performed.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale and Causality

Eye Protection

Chemical splash goggles
conforming to ANSI Z87.1
or EN166 standards.

Prevents airborne powder
or splashes from solutions
from causing serious eye
irritation (H319).[3]

Hand Protection
Acid-resistant nitrile rubber

gloves.[4]

Provides a barrier against

direct skin contact, preventing

irritation (H315). Gloves must

be inspected before use and

removed carefully to avoid

contaminating the skin.[5]

Body Protection

A buttoned lab coat. A

chemical-resistant apron is

recommended when handling

larger quantities or solutions.

Protects skin and personal

clothing from contamination.[2]

| Respiratory | Not typically required if work is performed within a certified fume hood. | A fume

hood provides adequate protection against respiratory irritation (H335) from the solid powder.
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[6] |

Standard Operating Procedures for Safe Handling
Adherence to well-defined protocols is critical for ensuring safety and experimental integrity. Do

not eat, drink, or smoke in areas where this chemical is handled.[7]

Protocol for Weighing and Preparing Solutions
This protocol is designed to minimize exposure during the handling of the solid compound.

Materials:

4-Methoxy-2,4-dioxobutanoic acid

Spatula

Weigh boat or paper

Appropriate solvent

Volumetric flask or other suitable glassware

Mandatory PPE (see Table 3)

Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood is operational.

Staging: Place the chemical container, spatula, weigh boat, and glassware inside the fume

hood.

Weighing: Carefully open the container. Use a clean spatula to transfer the desired amount

of solid to the weigh boat. Avoid generating dust.[2] Close the primary container immediately

after dispensing.

Dissolution: If preparing a solution, add the weighed solid to the glassware containing the

solvent. Do not add solvent directly to the weigh boat.
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Mixing: Gently swirl or stir the solution within the fume hood until the solid is fully dissolved.

Cleanup: Dispose of the used weigh boat and any contaminated wipes in a designated solid

waste container. Clean the spatula thoroughly.

Doffing PPE: Wash hands thoroughly with soap and water after removing gloves.[2]

Experimental Workflow and Safety Checkpoints
The following diagram illustrates a typical workflow, emphasizing critical safety checkpoints.
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Safe Handling Experimental Workflow

Retrieve from Storage

Verify Label and SDS

Don Appropriate PPE

Proceed

Perform Work in Fume Hood
(Weighing, Aliquoting, Reaction)

Return to Storage Segregate Waste

Clean Work Area

Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: A generalized workflow for handling chemicals safely.

Storage and Incompatibility
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Proper storage is essential to maintain the stability of 4-Methoxy-2,4-dioxobutanoic acid and

prevent hazardous reactions.

Storage Conditions
Location: Store in a cool, dry, and well-ventilated area.[8] The designated storage area

should be a dedicated corrosives or acid cabinet.[3][4]

Container: Keep the container tightly closed to prevent moisture absorption and

contamination.[8][9] Ensure the container is clearly labeled with the chemical name and

hazard information.[8]

Environment: Store away from sources of heat, ignition, and direct sunlight.[8][10]

Chemical Incompatibility
As a carboxylic acid, this compound must be segregated from incompatible materials to

prevent dangerous reactions.[3] Corrosive materials should be stored on lower shelves to

minimize the hazard from falling.[9]

Table 4: Chemical Incompatibility Chart

Incompatible Material
Class

Specific Examples Rationale for Segregation

Strong Bases

Sodium hydroxide,
potassium hydroxide,
amines

Can cause a vigorous,
exothermic neutralization
reaction.[3]

Strong Oxidizing Agents
Nitric acid, perchlorates,

permanganates

Can lead to potentially violent

reactions, increasing fire or

explosion risk.[11]

| Reactive Metals | Alkali metals (sodium, potassium), powdered aluminum | May react to

generate flammable hydrogen gas. |

Emergency Procedures
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Immediate and correct response to an emergency can significantly reduce harm to personnel

and property.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[7]

Skin Contact: Remove contaminated clothing. Immediately flush skin with plenty of soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[7]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[12][13]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[7][13]

Spill Response
The appropriate response depends on the size and location of the spill.
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Solid Chemical Spill Response Decision Tree

Spill Occurs

Assess Spill
(Size, Location, Hazards)

Is the spill large or
in a public area?

Evacuate Area
Alert EH&S / Emergency Services

Yes

Small, Contained Spill
(Manageable by lab personnel)

No

Restrict Access to Area

Don Full PPE
(Gloves, Goggles, Lab Coat, etc.)

Carefully sweep or vacuum
(use non-sparking tools)

Place in a labeled, sealed container

Clean spill area with appropriate solvent
and dispose of cleaning materials as hazardous waste

Dispose of waste through
EH&S protocols

Click to download full resolution via product page

Caption: Decision tree for responding to a solid chemical spill.
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For a small spill, wear appropriate PPE, avoid generating dust, and gently sweep the solid

material into a labeled container for disposal.[2][7] Clean the area with a damp cloth or paper

towel, and dispose of all cleanup materials as hazardous waste.

Waste Disposal
All waste containing 4-Methoxy-2,4-dioxobutanoic acid, including empty containers,

contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.[7]

Dispose of waste in sealed, properly labeled containers.[12] Follow all local, state, and federal

regulations for chemical waste disposal, typically managed through your institution's

Environmental Health & Safety (EH&S) department.[5] Do not discharge the chemical into

drains or the environment.[2][12]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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